Cas no 88733-68-0 (Benzene, [(1-propylbutoxy)methyl]-)

• Product Name: Benzene, [(1-propylbutoxy)methyl]-
• CAS No: 88733-68-0
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 622835
• PubChem ID: 13130372
• Update Time: 2025-04-19

Benzene, [(1-propylbutoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1-propylbutoxy)methyl]-
• heptan-4-yloxymethylbenzene
• 88733-68-0
• {[(Heptan-4-yl)oxy]methyl}benzene
• SCHEMBL13672306
• DTXSID30520685

• Inchi： 1S/C14H22O/c1-3-8-14(9-4-2)15-12-13-10-6-5-7-11-13/h5-7,10-11,14H,3-4,8-9,12H2,1-2H3
• InChI Key： FTARVOVTOSPCBE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCC)CCC

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų